Cas no 3989-03-5 (8-Quinolinethiol, 3-bromo-)

• Product Name: 8-Quinolinethiol, 3-bromo-
• CAS No: 3989-03-5
• MF: C₉H₆BrNS
• MW: 240.119639873505
• CID: 4460102
• PubChem ID: 71359118
• Update Time: 2025-04-24

8-Quinolinethiol, 3-bromo- Chemical and Physical Properties

Names and Identifiers

• 8-Quinolinethiol, 3-bromo-
• 3-bromo-8-mercaptoquinoline
• DTXSID30782983
• 3989-03-5
• DTXCID60733726
• 3-Bromoquinoline-8-thiol

• Inchi： 1S/C9H6BrNS/c10-7-4-6-2-1-3-8(12)9(6)11-5-7/h1-5,12H
• InChI Key： KKPXMSWDSYXOIL-UHFFFAOYSA-N
• SMILES： N1C2C(=CC=CC=2S)C=C(Br)C=1

Computed Properties

• Exact Mass: 238.94043Da
• Monoisotopic Mass: 238.94043Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 13.9Ų